Cas no 2171970-00-4 (2-N-(butan-2-yl)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamidoacetic acid)

• Product Name: 2-N-(butan-2-yl)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamidoacetic acid
• CAS No: 2171970-00-4
• MF: C₂₅H₂₅N₃O₆
• MW: 463.482506513596
• CID: 6232306
• PubChem ID: 165574957
• Update Time: 2025-10-12

2-N-(butan-2-yl)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-N-(butan-2-yl)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamidoacetic acid
• EN300-1538522
• 2-[N-(butan-2-yl)-1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2-oxazol-3-yl]formamido]acetic acid
• 2171970-00-4

• Inchi： 1S/C25H25N3O6/c1-3-15(2)28(13-23(29)30)24(31)21-12-22(34-27-21)26-25(32)33-14-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-12,15,20H,3,13-14H2,1-2H3,(H,26,32)(H,29,30)
• InChI Key： RETCDISVYZYBRD-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC(C(N(CC(=O)O)C(C)CC)=O)=NO1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 463.17433553g/mol
• Monoisotopic Mass: 463.17433553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 726
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 122Ų

Additional information on 2-N-(butan-2-yl)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamidoacetic acid

Research Brief on 2-N-(butan-2-yl)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamidoacetic acid (CAS: 2171970-00-4)

The compound 2-N-(butan-2-yl)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamidoacetic acid (CAS: 2171970-00-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of peptide-based therapeutics. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group in its structure makes it particularly valuable for solid-phase peptide synthesis (SPPS), a widely used method in the production of peptide drugs. Researchers have demonstrated that the compound exhibits high stability and reactivity under standard SPPS conditions, enabling efficient incorporation into peptide chains.

In addition to its utility in peptide synthesis, preliminary biological assays have revealed that 2-N-(butan-2-yl)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamidoacetic acid may possess intrinsic bioactivity. In vitro studies have shown that the compound interacts with specific protein targets involved in inflammatory pathways, suggesting potential applications in the development of anti-inflammatory agents. Further investigations are underway to elucidate its mechanism of action and optimize its pharmacological properties.

The synthesis of this compound has also been a focus of recent research. Novel synthetic routes have been developed to improve yield and purity, addressing previous challenges associated with its production. These advancements are expected to facilitate its broader use in both academic and industrial settings. Moreover, the compound's compatibility with automated synthesis platforms has been confirmed, further enhancing its appeal for high-throughput drug discovery programs.

Despite these promising developments, several challenges remain. The compound's solubility and bioavailability profiles require further optimization to maximize its therapeutic potential. Additionally, comprehensive toxicological studies are needed to ensure its safety for clinical applications. Researchers are actively exploring derivative compounds and formulation strategies to overcome these limitations.

In conclusion, 2-N-(butan-2-yl)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamidoacetic acid (CAS: 2171970-00-4) represents a versatile and promising molecule in the field of chemical biology and medicinal chemistry. Its dual role as a synthetic intermediate and a potential bioactive agent underscores its significance in drug discovery. Continued research efforts are expected to unlock its full potential and pave the way for innovative therapeutic solutions.